2-Chloro-1,4-difluoro-3-methylbenzene

• IUPAC Name: 2-chloro-1,4-difluoro-3-methylbenzene
• InChI: InChI=1S/C7H5ClF2/c1-4-5(9)2-3-6(10)7(4)8/h2-3H,1H3
• InChI Key: FKMLOQCUFPXYLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1Cl)F)F
• Molecular Formula: C7H5ClF2
• DSSTOX Substance ID: DTXSID201285209
• Molecular Weight: 162.56 g/mol
• CAS RN: 90292-64-1

Description

2-Chloro-1,4-difluoro-3-methylbenzene, also known as 2C-DMB, is a halogenated aromatic compound with a unique structure and properties. It is a derivative of benzene, with a chloro-fluoro-methyl substituent. It is a colorless, volatile liquid with a boiling point of 63°C, and a melting point of -39°C. 2C-DMB has a variety of applications in scientific research, including in organic synthesis, analytical chemistry, and biochemistry.

Scientific Research Applications

Thermal and Electrochemical Properties

• Studies on isomerization equilibria and molar enthalpies of formation of isopropylchlorobenzenes provide insights into the thermal properties of chloro-substituted benzenes, which can be relevant for understanding the stability and reactivity of 2-Chloro-1,4-difluoro-3-methylbenzene under various conditions (Nesterova et al., 1985).

Reaction Mechanisms

• Research on the electrochemical fluorination of aromatic compounds, including halobenzenes, provides insights into the reaction mechanisms that could be applicable to the fluorination processes of 2-Chloro-1,4-difluoro-3-methylbenzene. These studies explore the formation mechanisms and side reactions, offering valuable information for synthetic applications involving fluorinated aromatic compounds (Horio et al., 1996).

Synthesis and Chemical Interactions

• Investigations into the synthesis and structural characteristics of various chloro- and fluoro-substituted benzene derivatives, including their interactions in charge-transfer complexes, can provide a foundation for understanding how 2-Chloro-1,4-difluoro-3-methylbenzene might behave in similar contexts. These studies highlight the impact of substitution patterns on molecular interactions and stability, which are crucial for designing new compounds and materials (Brown, Foster, & Fyfe, 1967).

Future Directions

For more detailed information, you can refer to the Ambeed, Inc. product page. Additionally, safety data sheets (MSDS) are available for reference here.

Mechanism of Action

Target of Action

As a halogenated aromatic compound, it may interact with various biological macromolecules, such as proteins and nucleic acids, altering their structure and function .

Mode of Action

Halogenated aromatic compounds are known to participate in electrophilic aromatic substitution reactions . The electron-rich aromatic ring can interact with electrophiles, leading to the substitution of a hydrogen atom with the electrophile .

Biochemical Pathways

Halogenated aromatic compounds can potentially disrupt various cellular processes by interacting with critical biomolecules .

Pharmacokinetics

Similar halogenated aromatic compounds are often lipophilic, allowing them to cross biological membranes and distribute throughout the body .

Result of Action

Halogenated aromatic compounds can potentially cause cellular damage by interacting with critical biomolecules and disrupting normal cellular processes .

Action Environment

Environmental factors such as temperature, pH, and the presence of other chemicals can influence the action, efficacy, and stability of 2-Chloro-1,4-difluoro-3-methylbenzene. For instance, its stability may be affected by exposure to light or high temperatures .